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Compound of Interest

Compound Name: Triglycerol diacrylate

Cat. No.: B054944 Get Quote

This technical guide provides a comprehensive overview of triglycerol diacrylate, a versatile

monomer increasingly utilized in the fields of polymer chemistry, materials science, and

biomedical engineering. This document is intended for researchers, scientists, and drug

development professionals, offering detailed information on its chemical properties, synthesis,

and applications, with a focus on its role in the development of advanced biomaterials.

Core Properties of Triglycerol Diacrylate
Triglycerol diacrylate is a multifunctional acrylate monomer valued for its crosslinking

capabilities. Below is a summary of its key chemical and physical properties.

Property Value Reference

CAS Number 60453-84-1 [1]

Molecular Weight 348.35 g/mol [2]

Molecular Formula C₁₅H₂₄O₉ [2]

Synonyms
Glycerol 1,3-diglycerolate

diacrylate
[2]
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The synthesis of triglycerol diacrylate can be achieved through several methods, with the

most common being direct esterification and transesterification.[2]

Direct Esterification
A prevalent method for synthesizing triglycerol diacrylate is the acid-catalyzed direct

esterification of triglycerol with acrylic acid.[1] While specific laboratory protocols are

proprietary, a patented method provides insight into the reaction conditions.[1]

Experimental Protocol Outline: Acid-Catalyzed Esterification

Reactants:

Glycerol: 92.09 g

Acrylic Acid: 151.3–172.95 g

Polar Solvent (e.g., benzene, hexane): 50-70% of total reactant mass

Catalyst (e.g., concentrated sulfuric acid, silico-tungstic acid)

Polymerization Inhibitor (e.g., di-t-butyl hydroquinone and 2,6-di-t-butylphenol)

Procedure:

The reactants are mixed in a suitable reaction vessel.

The reaction is conducted at elevated temperatures, typically below 200°C, to facilitate

ester bond formation while minimizing side reactions.[1]

The reaction progress is monitored by measuring the acid value, with a target of 15.4–49.5

mg KOH/g indicating the reaction endpoint.[1]

Upon completion, the mixture is cooled to 60–70°C.

The crude product is then subjected to neutralization, washing, and purification steps,

which may include solvent removal by vacuum distillation and pressure filtration to yield

the final product.[1]
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Caption: Workflow for the synthesis of triglycerol diacrylate via direct esterification.

Applications in Advanced Materials
Triglycerol diacrylate's two acrylate functional groups enable it to act as an effective

crosslinking agent in polymerization reactions, making it a valuable component in the

formulation of various polymeric materials.[2]

3D Printing Resins
In the realm of additive manufacturing, particularly extrusion-based 3D printing like Direct Ink

Writing (DIW), triglycerol diacrylate is used as an additive to bio-based resins. Its inclusion

has been shown to significantly enhance the printability and mechanical properties of the final

cured material.[3]

Experimental Protocol Outline: Preparation and Testing of a UV-Curable 3D Printing Resin

Resin Formulation:

A base resin is prepared, for example, from acrylated epoxidized soybean oil and

polyethylene glycol diacrylate.

Triglycerol diacrylate (TGDA) is added to the base resin at varying concentrations (e.g.,

3 vol%).[3]

A photoinitiator is added to the formulation to enable UV curing.

Printability and Mechanical Testing:

The viscosity and shear yield stress of the formulated inks are measured to assess

printability. An increase in these properties, attributed to hydrogen bonding from TGDA,

improves shape holding after deposition.[3]

Test specimens are 3D printed using the formulated resins.

The printed specimens are then subjected to mechanical testing to determine properties

such as ultimate tensile strength (UTS) and elastic modulus.[3]
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Caption: Experimental workflow for 3D printing with triglycerol diacrylate-containing resins.

Hydrogels for Biomedical Applications
Triglycerol diacrylate is also utilized in the fabrication of hydrogels for biomedical

applications, such as drug delivery and tissue engineering.[2] These hydrogels are typically

formed through photopolymerization.

Experimental Protocol Outline: Hydrogel Synthesis for Drug Delivery

Pre-polymer Solution Preparation:

A monomer solution is prepared, which may include other acrylates like poly(ethylene

glycol) diacrylate (PEGDA) in an aqueous buffer.

Triglycerol diacrylate is added as a crosslinking agent.

A photoinitiator is dissolved in the solution.

The drug to be delivered can be incorporated into this pre-polymer solution.

Photopolymerization:

The pre-polymer solution is exposed to UV light, which initiates free radical polymerization

and the formation of a crosslinked hydrogel network.[4]

Characterization:

The swelling behavior of the hydrogel is analyzed to understand its water absorption

capacity.[4]

Drug release studies are conducted to determine the release kinetics of the entrapped

therapeutic agent.[5]

Biocompatibility assays are performed to evaluate the cellular response to the hydrogel.[6]

Caption: Workflow for the synthesis and characterization of triglycerol diacrylate-based

hydrogels for drug delivery.
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Signaling Pathways and Biocompatibility
A critical aspect for materials intended for biomedical applications is their interaction with

biological systems. While triglycerides are integral to metabolic pathways, there is currently no

direct evidence in the scientific literature to suggest that triglycerol diacrylate, a synthetic

monomer, is directly involved in or modulates specific cellular signaling pathways.

The biocompatibility of materials containing triglycerol diacrylate is generally assessed

through in vitro and in vivo models that evaluate the host response.[6][7] This typically involves

examining the inflammatory response and foreign body reaction to the implanted material.[8][9]

Future research may elucidate more specific molecular interactions between triglycerol
diacrylate-based biomaterials and surrounding tissues.

Conclusion
Triglycerol diacrylate is a valuable and versatile monomer with growing importance in

materials science and biomedical engineering. Its ability to act as a crosslinking agent allows

for the tuning of mechanical properties in 3D printed objects and the formation of hydrogels

suitable for drug delivery and tissue engineering. While detailed, standardized experimental

protocols are not always publicly available, the outlines provided in this guide offer a solid

foundation for researchers. Further investigation is warranted to explore the full potential of

triglycerol diacrylate in advanced applications and to understand its long-term interactions

within biological systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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